Cas no 137-58-6 (Lidocaine)

• Product Name: Lidocaine
• CAS No: 137-58-6
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• MDL: MFCD00026733
• CID: 36391
• PubChem ID: 87572107
• Update Time: 2026-05-14

Lidocaine Chemical and Physical Properties

Names and Identifiers

• 2-(Diethylamino)-N-(2,6-dimethylphenyl)-acetamide
• Lidocaine Base
• Lignocaine
• 2-diethylaminoacet-2,6-xylidide
• Lidocaine
• a-Diethylamino-2,6-acetoxylidide
• 2-(diethylamino)-N-(2,6-dimethylphenyl)acetamide
• Lidocaine (Lignocaine, Xylocaine)
• Lidocaine solution
• N1-(2,6-Dimethylphenyl)-N2,N2-diethylglycinamide
• Xylocaine
• 2-Diethylamino-N-(2,6-dimethylphenyl)acetam
• 2-Diethylamino-N-(2,6-dimethylphenyl)acetamide Lignocaine Xylocaine
• 4,4'-DIMETHOXY DIPHENYL SULFOXIDE LIDOCAINE-D6
• Anestacon
• Esracaine
• Gravocain
• L-Caine
• Leostesin
• lignocainum hydrochloricum
• Maricaine
• USP
• 2-Diethylamino-N-(2,6-dimethylphenyl)acetamide
• Xilina
• Xllina
• Xyline
• Anbesol
• Rucaina
• Solcain
• Xycaine
• Xylotox
• Cuivasil

• MDL： MFCD00026733
• Inchi： 1S/C14H22N2O/c1-5-16(6-2)10-13(17)15-14-11(3)8-7-9-12(14)4/h7-9H,5-6,10H2,1-4H3,(H,15,17)
• InChI Key： NNJVILVZKWQKPM-UHFFFAOYSA-N
• SMILES： O=C(NC1=C(C)C=CC=C1C)CN(CC)CC
• BRN： 2215784

Computed Properties

• Exact Mass: 234.17300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Powder
• Density: 0.9944 (rough estimate)
• Melting Point: 66.0 to 70.0 deg-C
• Boiling Point: 182°C/4mmHg(lit.)
• Flash Point: 9℃
• Refractive Index: 1.5110 (estimate)
• Solubility: ethanol: 4 mg/mL
• Water Partition Coefficient: Almost insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 32.34000
• LogP: 2.65670
• Solubility: Soluble in water or ethanol, soluble in chloroform, insoluble in ether.
• Merck: 5482

Lidocaine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P201-P260-P263-P264-P270-P272-P280-P301+P312+P330-P302+P352+P333+P313+P362+P364-P308+P311-P405-P501
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S26-S36
• RTECS：AN7525000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：4°C, protect from light
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Pharmaceutical and Biochemical Products Medical Disease Classifications
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients